![molecular formula C17H14FN3O2S B2573853 4-(5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl)-1-(thiophen-2-ylmethyl)pyrrolidin-2-one CAS No. 1171583-48-4](/img/structure/B2573853.png)
4-(5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl)-1-(thiophen-2-ylmethyl)pyrrolidin-2-one
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Description
4-(5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl)-1-(thiophen-2-ylmethyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C17H14FN3O2S and its molecular weight is 343.38. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activity
One study detailed the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide and their evaluation for antimicrobial activities. Although the compound is not a direct subject of the study, the research on similar structures provides insights into the potential antimicrobial efficacy of structurally related compounds (Bayrak et al., 2009).
Anticancer Potential
Another significant area of application involves anticancer research. A study discovered and outlined the structure-activity relationship of 3-aryl-5-aryl-1,2,4-oxadiazoles as apoptosis inducers and potential anticancer agents. This study showcases the importance of the oxadiazole moiety in developing new therapeutic agents against cancer (Zhang et al., 2005).
Organic Electronics and Fluorescent Materials
Research into the development of red fluorescent materials for OLED devices has also been conducted. A series of 1,2,5-oxadiazolo[3,4-c]pyridines with various heteroaryl rings was prepared, aiming for application in OLEDs. This indicates the potential of oxadiazole derivatives in electronic and photonic applications (Gorohmaru et al., 2002).
Conducting Polymers
There's also research into enhancing the electrochromic properties of conducting polymers via copolymerization, which involved compounds similar to the one . This illustrates the compound's relevance in materials science, particularly in developing polymers with advanced optical and electronic properties (Türkarslan et al., 2007).
Antimicrobial Activity Against Tuberculosis
A study on the synthesis and in vitro antibacterial activity of new oxoethylthio-1,3,4-oxadiazole derivatives against Mycobacterium tuberculosis showcased the therapeutic potential of oxadiazole derivatives in combating tuberculosis (Raval et al., 2014).
Properties
IUPAC Name |
4-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]-1-(thiophen-2-ylmethyl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O2S/c18-14-6-2-1-5-13(14)17-19-16(20-23-17)11-8-15(22)21(9-11)10-12-4-3-7-24-12/h1-7,11H,8-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXSZXZKXTRMAAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CC2=CC=CS2)C3=NOC(=N3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.